(4-Ethylphenylethynyl)trimethylsilane
Cat. No. B1626196
M. Wt: 202.37 g/mol
InChI Key: NADBKXSXWBPNBB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07205297B2
Procedure details
A mixture of 5.6 mL of 1-ethyl-4-iodobenzene, 75 mL of triethylamine, 6 mL of trimethylsilylacetylene, 0.49 g of dichlorotriphenylphosphine palladium II and 0.314 g copper iodide was magnetically stirred at ambient temperature for 18 hrs. The thick dark brown mixture was filtered, washing the gray precipitate with hexanes. The filtrate and washings were evaporated in vacuo and the residue dissolved in hexanes. This solution was 96.7% pure by GC analysis. The solution was passed down a column of silica gel which had been equilibrated in the same solvent and the eluates evaporated in vacuo to yield 9.3 g of 4-ethyl-1-trimethylsilyl ethynylbenzene as a dark amber liquid.
Identifiers
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REACTION_CXSMILES
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[CH2:1]([C:3]1[CH:8]=[CH:7][C:6](I)=[CH:5][CH:4]=1)[CH3:2].[CH3:10][Si:11]([C:14]#[CH:15])([CH3:13])[CH3:12]>Cl[Pd](Cl)([P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)[P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[Cu](I)I.C(N(CC)CC)C>[CH2:1]([C:3]1[CH:8]=[CH:7][C:6]([C:15]#[C:14][Si:11]([CH3:13])([CH3:12])[CH3:10])=[CH:5][CH:4]=1)[CH3:2] |^1:18,37|
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Inputs
Step One
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Name
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Quantity
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5.6 mL
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Type
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reactant
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Smiles
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C(C)C1=CC=C(C=C1)I
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Name
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Quantity
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6 mL
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Type
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reactant
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Smiles
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C[Si](C)(C)C#C
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Name
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Quantity
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0.49 g
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Type
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catalyst
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Smiles
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Cl[Pd]([P](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)([P](C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6)Cl
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Name
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Quantity
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0.314 g
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Type
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catalyst
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Smiles
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[Cu](I)I
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Name
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Quantity
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75 mL
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Type
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solvent
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Smiles
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C(C)N(CC)CC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was magnetically stirred at ambient temperature for 18 hrs
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The thick dark brown mixture was filtered
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WASH
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Type
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WASH
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Details
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washing the gray precipitate with hexanes
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CUSTOM
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Type
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CUSTOM
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Details
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The filtrate and washings were evaporated in vacuo
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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the residue dissolved in hexanes
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CUSTOM
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Type
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CUSTOM
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Details
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the eluates evaporated in vacuo
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Outcomes
Product
Details
Reaction Time |
18 h |
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Name
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Type
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product
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Smiles
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C(C)C1=CC=C(C=C1)C#C[Si](C)(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 9.3 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
